Cas no 140398-57-8 (1H-Pyrazol-5-ol, 4-dodecyl-3-methyl-1-(2-pyrimidinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 4-dodecyl-3-methyl-1-(2-pyrimidinyl)-
• CAS No: 140398-57-8
• MF: C₂₀H₃₂N₄O
• MW: 344.494284629822
• CID: 1287267
• Update Time: 2024-08-03

1H-Pyrazol-5-ol, 4-dodecyl-3-methyl-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 4-dodecyl-3-methyl-1-(2-pyrimidinyl)-

• Inchi： 1S/C20H32N4O/c1-3-4-5-6-7-8-9-10-11-12-14-18-17(2)23-24(19(18)25)20-21-15-13-16-22-20/h13,15-16,25H,3-12,14H2,1-2H3
• InChI Key： ZQDORYSLHJQUTB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(O)=C(CCCCCCCCCCCC)C(C)=N1

Computed Properties

• Exact Mass: 344.25786

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 524.6±42.0 °C(Predicted)
• PSA: 63.83
• pka: 10.12±0.50(Predicted)